1-(4-Ethylphenyl)-4-(1-propa-1,2-dienylbenzimidazol-2-yl)pyrrolidin-2-one

• InChI: InChI=1S/C22H21N3O/c1-3-13-24-20-8-6-5-7-19(20)23-22(24)17-14-21(26)25(15-17)18-11-9-16(4-2)10-12-18/h5-13,17H,1,4,14-15H2,2H3
• InChI Key: BECNZLSJJFKXMU-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC=C(C=C1)N2CC(CC2=O)C3=NC4=CC=CC=C4N3C=C=C
• Molecular Formula: C22H21N3O
• Molecular Weight: 343.4 g/mol

Description

1-(4-Ethylphenyl)-4-(1-propa-1,2-dienylbenzimidazol-2-yl)pyrrolidin-2-one, also known as EPPB, is a small molecule inhibitor that has been widely studied for its potential therapeutic applications. This compound has been shown to exhibit potent inhibitory activity against a variety of enzymes and has been studied extensively in the context of cancer research.

Scientific Research Applications

Photophysical Studies

• Photophysics of Hemicyanine Dyes : A study investigated the photophysics of a related compound in various solvents, highlighting its potential in photophysical applications (Seth et al., 2009).

Synthesis and Chemical Properties

• Synthesis of Benzimidazole Derivatives : Research on synthesizing benzimidazole derivatives, which includes compounds structurally related to the target chemical, provided insights into their properties and potential applications in various fields (Mickevičienė et al., 2014).
• Chemical Structure Analysis : Studies like the one on Dabigatran etexilate tetrahydrate offer valuable information about the molecular structure and bonding characteristics of related compounds (Liu et al., 2012).

Biomedical Research

• Anticancer Agent Synthesis : A study on the synthesis of pyrazole derivatives, which are chemically similar, showed potential in creating anticancer agents (Alam et al., 2016).
• Antimicrobial Activities : Research on thiazoles and fused derivatives, which have structural similarities, revealed their potential in antimicrobial applications (Wardkhan et al., 2008).

Molecular Docking and Drug Design

• Molecular Docking Studies : The study of novel triazolopyridine and pyridine–pyrazole hybrid derivatives, closely related in structure, involved molecular docking, highlighting their application in drug design (Flefel et al., 2018).